Cas no 14533-86-9 (2-Cyano-3-phenyl-acrylic acid methyl ester)

• Product Name: 2-Cyano-3-phenyl-acrylic acid methyl ester
• CAS No: 14533-86-9
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00025864
• CID: 1056642
• PubChem ID: 674252
• Update Time: 2025-06-08

2-Cyano-3-phenyl-acrylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl (E)-2-Cyano-3-phenylacrylate
• (E)-Methyl 2-Cyano-3-phenyl-2-propenoate
• methyl (2Z)-2-cyano-3-phenylprop-2-enoate
• Methyl .alpha.-cyanocinnamate
• METHYL alpha-CYANO-beta-PHENYLACRYLATE
• methyl (2Z)-2-cyano-3-phenyl acrylate
• CAK122480
• NSC163367
• ST001768
• methyl (Z)-2-cyano-3-phenylprop-2-enoate
• Methyl benzalcyanoacetate
• (E)-Methyl 2-cyano-3-phenylacrylate
• Benzal-cyanessigsaeure-methyl-ester [German]
• .alpha.-Cyanocinnamic acid methyl ester
• AI3-33251
• CS-0150959
• Methyl-2-cyano-3-phenylacrylate
• Methyl alpha-cyanocinnamate
• 2-Cyano-3-phenyl-2-propenoic acid, methyl ester
• MFCD00025864
• 2-Propenoic acid, 2-cyano-3-phenyl-, methyl ester, (2E)-
• SCHEMBL6927070
• Methyl 2-cyano-3-phenylacrylate
• Cinnamic acid, .alpha.-cyano-, methyl ester
• 3695-84-9
• Methyl 2-cyano-3-phenyl-2-propenoate
• AS-32560
• 2-Propenoic acid, 2-cyano-3-phenyl-, methyl ester
• Methyl(E)-2-Cyano-3-phenylacrylate
• A6366
• F 2378
• Benzal-cyanessigsaeure-methyl-ester
• methyl (E)-2-cyano-3-phenylprop-2-enoate
• AKOS003851807
• (e)-methyl-alpha-cyanocinnamate
• Methyl benzalcynaoacetate
• A884630
• SCHEMBL4246049
• 14533-86-9
• 2-Cyano-3-Phenyl-Acrylic Acid Methyl Ester
• alpha-Cyanocinnamic acid methyl ester
• NSC 163367
• CS-0166934
• 2-Cyano-3-phenyl-propensaeuremethylester
• CINNAMIC ACID, alpha-CYANO-, METHYL ESTER
• 2-Cyano-3-phenyl-acrylic acid methyl ester

• MDL： MFCD00025864
• Inchi： 1S/C11H9NO2/c1-14-11(13)10(8-12)7-9-5-3-2-4-6-9/h2-7H,1H3/b10-7+
• InChI Key： XLNFLJOWTRDNCX-JXMROGBWSA-N
• SMILES： O(C)C(/C(/C#N)=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1

Experimental Properties

• PSA: 50.09000
• LogP: 1.76658

Additional information on 2-Cyano-3-phenyl-acrylic acid methyl ester

Comprehensive Analysis of 2-Cyano-3-phenyl-acrylic acid methyl ester (CAS No. 14533-86-9): Properties, Applications, and Industry Trends

2-Cyano-3-phenyl-acrylic acid methyl ester (CAS No. 14533-86-9) is a versatile organic compound widely recognized for its unique chemical structure and functional properties. This α,β-unsaturated ester features a cyano group and a phenyl ring, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₁₁H₉NO₂, and molecular weight of 187.20 g/mol contribute to its reactivity in Michael addition reactions and polymerization processes.

In recent years, the demand for high-performance chemical intermediates like 2-Cyano-3-phenyl-acrylic acid methyl ester has surged due to its role in synthesizing UV-absorbing materials and organic semiconductors. Researchers are particularly interested in its potential for sustainable chemistry, as it can be derived from bio-based feedstocks. This aligns with the global shift toward green chemistry and circular economy principles, addressing concerns about carbon footprint reduction.

The compound's photostability and electron-withdrawing characteristics make it a candidate for organic photovoltaic (OPV) devices, a hot topic in renewable energy. With the rise of flexible electronics and wearable technology, 2-Cyano-3-phenyl-acrylic acid methyl ester is being explored for conductive ink formulations. These applications respond to frequent search queries like "organic compounds for solar cells" and "chemicals for printed electronics."

From a synthetic perspective, this ester is often prepared via Knoevenagel condensation between phenylacetaldehyde and methyl cyanoacetate. Its crystallinity and melting point (85–88°C) are critical for purification processes. Analytical techniques such as HPLC, GC-MS, and FT-IR spectroscopy are routinely employed for quality control, reflecting industry standards for high-purity specialty chemicals.

In the pharmaceutical sector, 2-Cyano-3-phenyl-acrylic acid methyl ester serves as a precursor for heterocyclic compounds with potential bioactive properties. Recent patents highlight its utility in designing kinase inhibitors, addressing trending searches like "small molecule drug discovery 2024". Its low toxicity profile (as per OECD guidelines) further enhances its appeal for bioconjugation applications.

The compound's compatibility with microwave-assisted synthesis has gained attention in high-throughput screening workflows. This method reduces reaction times from hours to minutes—a key advantage for laboratories focusing on accelerated chemical development. Such innovations directly respond to frequent queries about "time-efficient synthetic methods" in academic forums.

Storage recommendations for 2-Cyano-3-phenyl-acrylic acid methyl ester emphasize protection from moisture and prolonged light exposure, typically in amber glass containers under inert atmosphere. These protocols align with Good Manufacturing Practice (GMP) requirements for fine chemicals, a crucial consideration for buyers searching "chemical storage best practices."

Market analysts note growing applications in advanced material science, particularly for self-assembled monolayers (SAMs) used in nanoimprint lithography. This connects with emerging search trends around "next-gen semiconductor materials." The compound's liquid crystalline behavior at specific temperatures also opens possibilities for smart material development.

Environmental studies confirm that 2-Cyano-3-phenyl-acrylic acid methyl ester undergoes aerobic biodegradation within 28 days (OECD 301B), addressing ecological concerns raised in searches like "biodegradable chemical intermediates." Its low bioaccumulation potential further supports its selection for eco-friendly formulations.

For analytical chemists, the compound's distinct UV-Vis absorption maxima at 260 nm and 310 nm provides a reliable quantification method. This characteristic is frequently referenced in searches about "spectroscopic analysis of conjugated systems." Recent publications have explored its fluorescence quenching properties for sensor applications.

The global supply chain for 2-Cyano-3-phenyl-acrylic acid methyl ester shows regional specialization, with cGMP-certified facilities predominantly located in Europe and North America. This distribution pattern reflects in search behaviors comparing "specialty chemical suppliers by region." Quality certifications like REACH compliance and USP/NF standards are critical purchase decision factors.

Ongoing research investigates the compound's role in click chemistry applications, particularly for biomolecule labeling. This responds to increasing interest in "bioorthogonal chemistry tools" among life science researchers. The ester's modular derivatization potential makes it attractive for combinatorial chemistry approaches.

In conclusion, 2-Cyano-3-phenyl-acrylic acid methyl ester (CAS No. 14533-86-9) represents a multifaceted chemical building block with expanding applications across cutting-edge technologies. Its alignment with green chemistry principles, material innovation, and pharmaceutical development ensures continued relevance in scientific and industrial communities worldwide.